Cas no 2229423-46-3 (1,1,3,3,4,4,5,5,5-nonafluoropentan-2-ol)

• Product Name: 1,1,3,3,4,4,5,5,5-nonafluoropentan-2-ol
• CAS No: 2229423-46-3
• MF: C₅H₃F₉O
• MW: 250.062353372574
• CID: 5856742
• PubChem ID: 165635383
• Update Time: 2025-05-23

1,1,3,3,4,4,5,5,5-nonafluoropentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,3,3,4,4,5,5,5-nonafluoropentan-2-ol
• EN300-1971230
• 2229423-46-3

• Inchi： 1S/C5H3F9O/c6-2(7)1(15)3(8,9)4(10,11)5(12,13)14/h1-2,15H
• InChI Key： KFPMTZOIAOYDOO-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(F)F)(C(C(F)F)O)F

Computed Properties

• Exact Mass: 250.00401817g/mol
• Monoisotopic Mass: 250.00401817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,3,3,4,4,5,5,5-nonafluoropentan-2-ol

1,1,3,3,4,4,5,5,5-Nonafluoropentan-2-ol (CAS No. 2229423-46-3)

1,1,3,3,4,4,5,5,5-Nonafluoropentan-2-ol, also known by its CAS registry number 2229423-46-3, is a highly fluorinated organic compound with a unique structure that makes it valuable in various applications. This compound belongs to the class of perfluoro alcohols and is characterized by its nine fluorine atoms attached to a pentane backbone. The presence of multiple fluorine atoms imparts distinctive chemical and physical properties to this compound.

The molecular structure of 1,1,3,3,4,4,5-nonafluoropentan-ol consists of a five-carbon chain with hydroxyl (-OH) group at the second carbon position. The fluorine atoms are strategically placed at positions 1 and 3 through 5 on the carbon chain. This arrangement not only enhances the stability of the molecule but also contributes to its high boiling point and low surface tension. These properties make it suitable for use in applications where thermal stability and chemical inertness are required.

Recent studies have highlighted the potential of CAS No. 2229423-46-3 in advanced materials science and pharmaceutical research. Its ability to form stable perfluoro ether linkages has been explored in the development of novel polymers with exceptional thermal and chemical resistance. Additionally, researchers have investigated its role as a precursor in the synthesis of biocompatible materials for medical devices and drug delivery systems.

In terms of physical properties, 1,1,3,3,4,4 strong>,< strong >5 strong>,< strong >5 strong >,< strong >5-nonafluoropentan strong > -< strong >ol strong > exhibits a high melting point due to the strong van der Waals forces between the fluorinated chains. Its boiling point is significantly higher than that of non-fluorinated alcohols due to the increased molecular weight and intermolecular interactions caused by fluorination.

The chemical stability of this compound is another key feature that makes it desirable in industrial applications. It is resistant to oxidation and hydrolysis under normal conditions and can withstand harsh chemical environments without degradation. This property has led to its use in specialized solvents for cleaning and degreasing processes in industries such as electronics manufacturing.

In recent years,< strong > CAS No. strong > has been studied for its potential in green chemistry initiatives. Researchers have explored its use as an alternative to traditional solvents that contribute to environmental pollution. By leveraging its high stability and low reactivity,< strong > 1 strong >,< strong >1 strong >,< strong >3 strong >,< strong >3 strong >,< strong >4 strong >,< strong >4 stron g>,< str ong >5 str ong>,< str ong >5 str ong>,< str ong >5-nonafluoropentan str ong>-< str ong ol str ong> could play a role in reducing waste generation during chemical synthesis processes.

The synthesis of this compound typically involves multi-step fluorination reactions starting from pentane derivatives. Recent advancements in fluorination techniques have improved the yield and purity of this compound making it more accessible for commercial use.

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